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Compound of Interest

(IR,2R)-2-

Compound Name: (Benzyloxy)cyclohexanamine
hydrochloride

CAS No.: 1010811-75-2

Cat. No.: B1519377

Get Quote

Executive Summary

(1R,2R)-2-(Benzyloxy)cyclohexanamine hydrochloride (CAS 1010811-75-2) is the
stabilized salt form of the chiral amine ether derived from trans-2-aminocyclohexanol. It serves

as a high-value chiral auxiliary and ligand precursor in asymmetric catalysis. Unlike its free
base counterpart, which is an oil or low-melting solid prone to oxidation, the hydrochloride salt
offers enhanced stability and crystallinity, facilitating storage and handling in drug development
workflows. This guide provides a definitive profile of its physicochemical characteristics and
experimental handling requirements.

Chemical Identity & Structural Analysis[2][3]
Nomenclature & Identifiers
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Property Detail

1R,2R)-2-(Benzyloxy)cyclohexan-1-amine
IUPAC Name ( y-2 yloxy)ey
hydrochloride

(1R,2R)-O-Benzyl-trans-2-aminocyclohexanol
HCI

Common Name

CAS Number (HCI Salt) 1010811-75-2

CAS Number (Free Base) 216394-06-8

C
H

Molecular Formula CINO (Salt)/ C
H

NO (Base)

Molecular Weight 241.76 g/mol (Salt) / 205.30 g/mol (Base)

Cl.N[C@@H]1CCCC[C@H]10CC2=CC=CC=C

SMILES (Salt) ,

Stereochemistry trans-(1R,2R)

Structural Diagram

The compound features a cyclohexane ring constrained in a chair conformation, with the amino
and benzyloxy groups in equatorial positions to minimize 1,3-diaxial interactions.

Stereochemical Configuration
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Figure 1: Structural logic of (1R,2R)-2-(Benzyloxy)cyclohexanamine HCI, highlighting the trans-
diequatorial arrangement that imparts rigidity.

Physical Properties Profile
Solid-State Properties

The hydrochloride salt is the preferred form for isolation due to its superior crystallinity
compared to the free base.

Property Value | Characteristic Note

White to off-white crystalline May yellow slightly upon
Appearance .

powder prolonged air exposure.

Often exhibits a broad

_ _ melting/decomposition range;
) ) Not typically defined ) )
Melting Point commercial COAs rarely list a
(Decomposes) )
sharp MP due to hygroscopic

nature.

Amine salts can absorb
Hygroscopicity Moderate atmospheric moisture; store

under desiccant.

79-80 °C @ 0.08 mmHg (Free  The HCI salt does not boil; it

Boiling Point . .
Base) dissociates/decomposes.

Solution Properties

 Solubility: Highly soluble in Water, Methanol, and DMSO. Sparingly soluble in non-polar
solvents (Hexane, Toluene) unless converted to the free base.

 Acidity: Aqueous solutions are weakly acidic (pH ~4-5) due to the ammonium cation.
o Optical Rotation: Specific rotation (

) is a critical purity parameter. While batch-dependent, it is positive (+) for the (1R,2R) isomer
in alcoholic solvents. Note: Always verify the solvent (usually MeOH or EtOH) as rotation
sign can invert with solvent changes.
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Synthesis & Characterization Logic
Synthetic Pathway

The synthesis typically proceeds from (1R,2R)-2-aminocyclohexanol. The challenge lies in
selectively alkylating the oxygen without quaternizing the nitrogen.
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Figure 2: Standard synthetic workflow ensuring regioselective O-benzylation via N-protection.
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Spectroscopic Verification

To validate the identity of the compound, the following signals must be present:

e HNMR (DMSO-d
, 400 MHz):
o 7.30-7.45 (m, 5H, Ar-H): Confirms the benzyl group.
o 4.45-4.65 (dd, 2H, OCH
Ph): Characteristic benzylic methylene protons (AB system due to chirality).
o 8.00-8.30 (br s, 3H, -NH
): Confirms the ammonium salt.
o 3.30-3.50 (m, 1H, CH-OBn) and
2.80-3.00 (m, 1H, CH-NH

): Methine protons on the cyclohexane ring.
e Mass Spectrometry (ESI):
o [M+H]
: Calc. 206.15, Found 206.1-206.2 (corresponds to the protonated free base).
Handling, Safety, & Storage[4]

Storage Protocols

o Temperature: Refrigerate at 2—-8 °C.

o Atmosphere: Store under inert gas (Argon or Nitrogen) if possible. The compound is
hygroscopic.

o Container: Tightly sealed glass vial with a Teflon-lined cap.

Safety Profile (GHS Classification)
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Signal Word:WARNING

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precaution: Avoid dust formation. The HCI salt can be corrosive to mucous membranes upon
inhalation.

Applications in Research

This compound is primarily used as a chiral auxiliary and ligand scaffold:
o Organocatalysis: Precursor for thiourea catalysts used in enantioselective Michael additions.

e Ligand Synthesis: The free amine can be derivatized (e.g., with phosphines) to create chiral
ligands for transition metal catalysis (hydrogenation, C-C bond formation).

o Resolution Agent: Can be used to resolve racemic acids via diastereomeric salt formation.
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at: [https://www.benchchem.com/product/b1519377/docs#technical-guide-1r-2r-2-benzyloxy-
cyclohexanamine-hydrochloride-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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